(2-((4,6-Dimethylpyrimidin-2-yl)amino)thiazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone

• IUPAC Name: [2-[(4,6-dimethylpyrimidin-2-yl)amino]-1,3-thiazol-4-yl]-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H21FN6OS/c1-13-11-14(2)23-19(22-13)25-20-24-16(12-29-20)18(28)27-9-7-26(8-10-27)17-6-4-3-5-15(17)21/h3-6,11-12H,7-10H2,1-2H3,(H,22,23,24,25)
• InChI Key: KGAOXWYBVPYPKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=NC(=CS2)C(=O)N3CCN(CC3)C4=CC=CC=C4F)C
• Molecular Formula: C20H21FN6OS
• Molecular Weight: 412.5 g/mol

Description

(2-((4,6-Dimethylpyrimidin-2-yl)amino)thiazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C20H21FN6OS and its molecular weight is 412.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal Applications

Research on derivatives of dimethylpyrimidin has shown significant antifungal effects against fungi like Aspergillus terreus and Aspergillus niger. These findings suggest that compounds with a dimethylpyrimidin structure could be developed into useful antifungal agents (Jafar et al., 2017).

Antimicrobial and Anti-Inflammatory Activities

Novel derivatives, including those related to thiazole and pyrimidin, have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. Some compounds have shown significant inhibitory activity on COX-2 selectivity, along with analgesic and anti-inflammatory activities, highlighting their potential as pharmaceutical agents (Abu‐Hashem et al., 2020).

Pesticidal Activities

Pesticidal activities of certain thiazole derivatives have been determined against mosquito larvae and phytopathogenic fungi, indicating that these compounds can be considered as viable candidates for controlling mosquito populations and plant diseases (Choi et al., 2015).

Anticancer Potential

Thiazolidinone derivatives, including those with piperazinyl groups, have been explored for their antiproliferative effect against various human cancer cell lines. This research opens avenues for the development of potential anticancer agents with specific focus on their mechanism of action and therapeutic efficacy (Mallesha et al., 2012).

Antipsychotic Investigation

The antipsychotic activity of novel compounds, including those with structures similar to (2-((4,6-Dimethylpyrimidin-2-yl)amino)thiazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone, has been assessed, showing potential as antipsychotic agents with specific receptor affinities (Gopi et al., 2017).